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Compound of Interest

Compound Name: Fenthion

Cat. No.: B1672539 Get Quote

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

This document provides detailed protocols for the safe and accurate preparation of fenthion
stock solutions for use in laboratory research. Fenthion is a broad-spectrum organophosphate

insecticide and a potent acetylcholinesterase (AChE) inhibitor.[1][2] Accurate preparation of

stock solutions is critical for obtaining reliable and reproducible experimental results.

Overview and Safety Precautions
Fenthion is a colorless to brown oily liquid with a slight garlic-like odor.[3] It is classified as

toxic and presents significant health risks if not handled properly. It is harmful if swallowed,

toxic in contact with skin, and toxic if inhaled.[4][5] Furthermore, it is suspected of causing

genetic defects and cancer and is known to cause damage to organs through prolonged or

repeated exposure.[4][6] Therefore, strict adherence to safety protocols is mandatory.

General Safety Precautions:

Work Area: All handling of fenthion, both in pure form and in solution, must be conducted in

a well-ventilated chemical fume hood.[4][7]

Personal Protective Equipment (PPE): Wear appropriate PPE at all times, including a lab

coat, chemical-resistant gloves (impervious rubber), and chemical safety goggles or a face
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shield.[6][7]

Handling: Avoid inhalation of mist, vapors, or spray.[5][6] Prevent contact with skin and eyes.

[6][7] Do not eat, drink, or smoke when handling fenthion.[4][6]

Disposal: Dispose of all fenthion waste, including empty containers and contaminated

materials, in accordance with local, regional, and national regulations for hazardous waste.

[4]

First Aid: In case of accidental exposure, seek immediate medical attention.[7][8]

If Swallowed: Immediately call a poison center or doctor. Do NOT induce vomiting.[5]

If on Skin: Take off immediately all contaminated clothing. Rinse skin with water/shower.[5]

[6]

If Inhaled: Remove person to fresh air and keep comfortable for breathing.[4][7]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[5]

Physicochemical Properties and Solubility
Understanding the physicochemical properties of fenthion is crucial for selecting the

appropriate solvent and storage conditions.

Property Value Reference

Molecular Formula C₁₀H₁₅O₃PS₂ [9]

Molecular Weight 278.33 g/mol [9]

Appearance Yellow to brown oily liquid [9]

Water Solubility Low [2][10]

Organic Solvent Solubility

Highly soluble in methanol,

ethanol, ether, acetone,

chlorinated hydrocarbons,

acetonitrile, and ethyl acetate.

[2][11]
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Experimental Protocol: Preparation of a 10 mg/mL
Fenthion Stock Solution
This protocol details the preparation of a 10 mg/mL (10,000 ppm) stock solution of fenthion in

a suitable organic solvent.

Materials:

Fenthion (analytical standard, purity ≥95%)

Anhydrous solvent (e.g., Acetone, Acetonitrile, or Ethyl Acetate)

Analytical balance

Volumetric flasks (Class A)

Glass pipettes or calibrated micropipettes

Amber glass vials with screw caps

Vortex mixer

Spatula

Procedure:

Calculate the required mass of fenthion:

To prepare a 10 mg/mL stock solution, the mass of fenthion needs to be adjusted based

on its purity.

Use the following formula: Mass (mg) = (Desired Concentration (mg/mL) x Desired Volume

(mL) / Purity (%)) x 100

For example, to prepare 10 mL of a 10 mg/mL solution using fenthion with 98% purity:

Mass (mg) = (10 mg/mL x 10 mL / 98) x 100 = 102.04 mg

Weigh the fenthion:
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In a chemical fume hood, carefully weigh the calculated amount of fenthion onto a

weighing paper or directly into a tared glass vial using an analytical balance.

Dissolve the fenthion:

Transfer the weighed fenthion to a clean, dry volumetric flask of the desired volume (e.g.,

10 mL).

Add a small amount of the chosen solvent (e.g., acetone) to the flask to dissolve the

fenthion.

Vortex the flask gently until the fenthion is completely dissolved.

Bring to final volume:

Once the fenthion is fully dissolved, carefully add the solvent to the volumetric flask until

the bottom of the meniscus reaches the calibration mark.

Mix and store:

Cap the volumetric flask and invert it several times to ensure the solution is homogeneous.

Transfer the stock solution to an amber glass vial with a screw cap.

Label the vial clearly with the name of the compound, concentration, solvent, preparation

date, and your initials.

Storage and Stability
Proper storage is essential to maintain the integrity of the fenthion stock solution.
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Parameter Recommendation Reference

Storage Temperature

Store in a cool, dry, well-

ventilated area. For long-term

storage, it is recommended to

store at -20°C.

Light Conditions
Store in the dark, using amber

glass vials to protect from light.
[6]

Container
Use tightly sealed glass

containers.
[6][7]

pH Stability

Fenthion is relatively stable in

acidic to neutral conditions but

degrades under alkaline

conditions (pH > 11).

[7][8][11]

Incompatibilities

Avoid strong oxidants and

strong acidic or alkaline

products.

[6][7]

Workflow Diagram
The following diagram illustrates the workflow for the preparation of a fenthion stock solution.

Preparation Storage

Start Calculate Mass of Fenthion
Purity Adjustment

Weigh Fenthion in Fume Hood Dissolve in Solvent Bring to Final Volume Mix Thoroughly Transfer to Amber Vial Label Vial Store at -20°C in the Dark End

Click to download full resolution via product page

Caption: Workflow for Fenthion Stock Solution Preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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